Cas no 710328-15-7 (Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate)
Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate is a fluorinated organic compound characterized by its trifluoromethoxy and phenoxyacetate functional groups. This ester exhibits notable stability and reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group enhances lipophilicity and metabolic resistance, which can improve bioavailability in active ingredients. Its ethyl ester moiety provides versatility for further derivatization, such as hydrolysis to the corresponding carboxylic acid. The compound's well-defined structure ensures consistency in synthetic applications, while its electron-withdrawing properties influence reaction pathways in targeted molecular design. Suitable for controlled reactions, it is commonly handled under standard laboratory conditions with appropriate safety measures.
![Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate structure](https://ossimg.kuujia.com/scimg/710500/710328-15-7x500.png)
710328-15-7 structure
Product Name:Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate
CAS No:710328-15-7
MF:C11H11F3O4
MW:264.197854280472
CID:2799813
Update Time:2025-10-29
Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate
- (4-TRIFLUOROMETHOXYPHENOXY) ACETIC ACID ETHYL ESTER
- AB26121
- Ethyl (4-Trifluoromethoxy-phenoxy)-acetate
- D78581
- Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate
-
- Inchi： 1S/C11H11F3O4/c1-2-16-10(15)7-17-8-3-5-9(6-4-8)18-11(12,13)14/h3-6H,2,7H2,1H3
- InChI Key： SARUWXGWYFAWNQ-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=CC=1)OCC(=O)OCC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 260
- XLogP3: 3.4
- Topological Polar Surface Area: 44.8
Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM322551-5g |
Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate |
710328-15-7 | 95% | 5g |
$302 | 2024-07-24 | |
| eNovation Chemicals LLC | Y1250685-250mg |
(4-Trifluoromethoxyphenoxy) acetic acid ethyl ester |
710328-15-7 | 95% | 250mg |
$200 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1250685-1g |
(4-Trifluoromethoxyphenoxy) acetic acid ethyl ester |
710328-15-7 | 95% | 1g |
$295 | 2024-06-05 | |
| 1PlusChem | 1P01EXIM-250mg |
(4-Trifluoromethoxyphenoxy) acetic acid ethyl ester |
710328-15-7 | 95% | 250mg |
$109.00 | 2024-04-21 | |
| 1PlusChem | 1P01EXIM-1g |
(4-Trifluoromethoxyphenoxy) acetic acid ethyl ester |
710328-15-7 | 95% | 1g |
$182.00 | 2024-04-21 | |
| A2B Chem LLC | AX75438-250mg |
Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate |
710328-15-7 | 98% | 250mg |
$40.00 | 2024-04-19 | |
| A2B Chem LLC | AX75438-1g |
Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate |
710328-15-7 | 98% | 1g |
$80.00 | 2024-04-19 | |
| A2B Chem LLC | AX75438-5g |
Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate |
710328-15-7 | 98% | 5g |
$295.00 | 2024-04-19 | |
| A2B Chem LLC | AX75438-25g |
Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate |
710328-15-7 | 98% | 25g |
$1085.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1741207-1g |
Ethyl 2-(4-(trifluoromethoxy)phenoxy)acetate |
710328-15-7 | 98% | 1g |
￥1127.00 | 2024-05-02 |
Ethyl 2-[4-(trifluoromethoxy)phenoxy]acetate Related Literature
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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